3,5-Dimethylpyridine-N-oxide
Cat. No. B1585263
Key on ui cas rn:
3718-65-8
M. Wt: 123.15 g/mol
InChI Key: SSTLCMOZTCLOLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:11][C:12](=[O:13])[OH:14].[OH:9][OH:10].[n:1]1[cH:2][c:3]([CH3:8])[cH:4][c:5]([CH3:7])[cH:6]1>>[n+:1]1([O-:9])[cH:2][c:3]([CH3:8])[cH:4][c:5]([CH3:7])[cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cncc(C)c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cc(C)c[n+]([O-])c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
